![molecular formula C16H20N4OS B6430527 6-methyl-N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine CAS No. 2202082-78-6](/img/structure/B6430527.png)
6-methyl-N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine
Overview
Description
The compound “6-methyl-N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom . These types of structures are common in many biologically active compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on factors like its molecular structure, the types of bonds it contains, and its functional groups. These could influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Suzuki–Miyaura Coupling
This compound could potentially be used in Suzuki–Miyaura (SM) cross-coupling reactions. SM cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Protodeboronation
The compound could be used in catalytic protodeboronation of pinacol boronic esters. Protodeboronation is a process that involves the removal of a boron atom from an organic molecule. This process can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .
Anti-Markovnikov Alkene Hydromethylation
This compound could be used in anti-Markovnikov alkene hydromethylation. This is a valuable but relatively unknown transformation. The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
Antimicrobial Applications
Thiophene derivatives, such as this compound, have shown antimicrobial properties . Therefore, it could potentially be used in the development of new antimicrobial agents.
Analgesic and Anti-inflammatory Applications
Thiophene derivatives have also demonstrated analgesic and anti-inflammatory properties . This suggests that this compound could be used in the development of new pain relief and anti-inflammatory medications.
Antihypertensive Applications
This compound could potentially be used in the development of new antihypertensive medications, as thiophene derivatives have shown antihypertensive properties .
Antitumor Applications
Thiophene derivatives have demonstrated antitumor activity . Therefore, this compound could potentially be used in the development of new cancer treatments.
Material Science Applications
Thiophene derivatives are used in the fabrication of light-emitting diodes in material science . This suggests that this compound could potentially be used in the development of new materials for electronic devices.
Mechanism of Action
Future Directions
The future research directions for a compound like this could be vast. It could be studied for potential medicinal properties, given the presence of biologically active structures like the pyrimidine and thiophene rings . Additionally, it could be used as a building block for synthesizing other complex organic compounds.
properties
IUPAC Name |
[4-[(6-methylpyrimidin-4-yl)amino]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS/c1-11-7-14(22-9-11)16(21)20-5-3-13(4-6-20)19-15-8-12(2)17-10-18-15/h7-10,13H,3-6H2,1-2H3,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHXDULHRDBLEMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)NC2CCN(CC2)C(=O)C3=CC(=CS3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine | |
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